Cas no 5345-06-2 (2,2-bis[2-(4-nitrophenyl)ethyl]propanedinitrile)
5345-06-2 structure
Product Name:2,2-bis[2-(4-nitrophenyl)ethyl]propanedinitrile
CAS No:5345-06-2
MF:C19H16N4O4
MW:364.35474395752
CID:1582406
PubChem ID:220365
Update Time:2025-04-21
2,2-bis[2-(4-nitrophenyl)ethyl]propanedinitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,2-bis[2-(4-nitrophenyl)ethyl]propanedinitrile
- AG-K-00754
- CTK4J8027
- AR-1I0548
- AC1Q1ZAQ
- Bis-(4-nitro-phenaethyl)-malononitril
- AC1L58OT
- NSC2994
- bis-(4-nitro-phenethyl)-malononitrile
- bis[2-(4-nitrophenyl)ethyl]propanedinitrile
- AG-K-00754; CTK4J8027; AR-1I0548; AC1Q1ZAQ; Bis-(4-nitro-phenaethyl)-malononitril; AC1L58OT; NSC2994; bis-(4-nitro-phenethyl)-malononitrile; bis[2-(4-nitrophenyl)ethyl]propanedinitrile;
- 5345-06-2
- NSC-2994
- 3,5-BIS(4-NITROPHENYL)PENTANE
- DTXSID10277584
-
- Inchi: 1S/C19H16N4O4/c20-13-19(14-21,11-9-15-1-5-17(6-2-15)22(24)25)12-10-16-3-7-18(8-4-16)23(26)27/h1-8H,9-12H2
- InChI Key: HBKQQUIQOSOJDV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)CCC(C#N)(C#N)CCC1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 364.11728
- Monoisotopic Mass: 364.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 139Ų
Experimental Properties
- Density: 1.32
- Boiling Point: 621.2°C at 760 mmHg
- Flash Point: 329.5°C
- Refractive Index: 1.615
- PSA: 133.86
- LogP: 5.14836
2,2-bis[2-(4-nitrophenyl)ethyl]propanedinitrile Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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